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Compound of Interest

Compound Name: THP-SS-PEG1-Tos

Cat. No.: B611363 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents is a critical component of laboratory safety and

operational integrity. This guide provides essential information and a step-by-step plan for the

safe disposal of THP-SS-PEG1-Tos, a cleavable linker utilized in the synthesis of antibody-

drug conjugates (ADCs).[1][2][3][4] Adherence to these procedures is paramount to ensure

personal safety and environmental compliance.

Core Characteristics of THP-SS-PEG1-Tos
THP-SS-PEG1-Tos is a complex molecule featuring several key functional groups that inform

its handling and disposal. It contains a tetrahydropyran (THP) protecting group, a cleavable

disulfide bond, a polyethylene glycol (PEG) spacer, and a tosylate (Tos) group. The tosylate is

a good leaving group, reacting with nucleophiles, and the disulfide bond can be cleaved with

reducing agents like dithiothreitol (DTT).[1]
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Property Description Source

Chemical Name

2-[2-(oxan-2-

yloxy)ethyldisulfanyl]ethyl 4-

methylbenzenesulfonate

CAS Number 1807512-37-3

Molecular Formula C16H24O5S3

Key Functional Groups
THP ether, Disulfide, PEG,

Tosylate

Primary Use Cleavable ADC Linker

Recommended Disposal Protocol
Given the absence of a specific, publicly available Safety Data Sheet (SDS) with disposal

instructions, a conservative approach based on the chemical properties of the functional

groups is recommended. This protocol is intended as a guide and should be performed in

accordance with all local and institutional regulations. Always consult with your institution's

Environmental Health and Safety (EHS) department before proceeding.

Step 1: Personal Protective Equipment (PPE)

Before handling THP-SS-PEG1-Tos, ensure appropriate PPE is worn, including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Chemical Inactivation (Recommended)

Due to the reactive nature of the tosylate group, chemical inactivation prior to disposal is a

prudent measure. A hydrolysis procedure can be employed to break down the tosylate ester.

Methodology:
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In a fume hood, prepare a 2.5 M solution of sodium hydroxide (NaOH).

For every 0.5 mol of THP-SS-PEG1-Tos waste, use 600 mL of the 2.5 M NaOH solution (a

50% excess). This procedure is adapted from general guidance for hydrolyzing sulfonyl

halides and related compounds.

In a suitable reaction vessel equipped with a stirrer, slowly add the THP-SS-PEG1-Tos
waste to the NaOH solution while stirring.

The reaction can be gently heated on a steam bath to facilitate hydrolysis.

Allow the mixture to react until the hydrolysis is complete. The resulting mixture will contain

the hydrolyzed PEG linker, sodium tosylate, and other byproducts of lower reactivity.

Step 3: Waste Collection and Labeling

After inactivation, neutralize the resulting solution with an appropriate acid (e.g., hydrochloric

acid) to a pH between 6 and 8.

Transfer the neutralized solution to a designated hazardous waste container.

Label the container clearly with its contents, including the reaction products (e.g.,

"Hydrolyzed THP-SS-PEG1-Tos waste," "Sodium Tosylate," "PEG derivatives").

Step 4: Final Disposal

Store the sealed and labeled waste container in a designated secondary containment area.

Arrange for pickup and disposal by your institution's certified hazardous waste management

provider.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of THP-SS-PEG1-
Tos.
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Figure 1. A workflow diagram for the safe disposal of THP-SS-PEG1-Tos.
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Considerations for PEGylated and Tosylate
Compounds

PEGylated Compounds: While polyethylene glycol itself is generally considered

biocompatible, its presence in a molecule does not render the entire compound non-

hazardous. The disposal method should always be dictated by the most reactive or toxic

component of the molecule.

Tosylate Compounds: Tosylates are known to be good leaving groups, which implies a

degree of reactivity. They are potent alkylating agents and should be handled with care. The

hydrolysis step in the recommended protocol is designed to mitigate the reactivity of the

tosylate group.

This guidance is intended to provide a framework for the safe disposal of THP-SS-PEG1-Tos.

It is crucial to remember that all chemical waste must be managed in accordance with the

principles of "Prudent Practices in the Laboratory" and all applicable local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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